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For researchers and professionals in the rapidly advancing field of computer vision, selecting
the most impactful venue to publish and present cutting-edge work is a critical decision. This
guide provides a comprehensive comparison of the British Machine Vision Conference (BMVC)
with other top-tier computer vision conferences, namely CVPR, ICCV, ECCV, and WACV. The
analysis is based on key quantitative metrics, offering an objective overview to aid in strategic
decision-making for paper submissions.

Quantitative Comparison of Key Metrics

To provide a clear and concise overview, the following table summarizes the latest available
data on acceptance rates and the Google Scholar h5-index for each conference. The h5-index
is a metric that measures the impact of a venue's publications over the last five years.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15604323?utm_src=pdf-interest
https://www.benchchem.com/product/b15604323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

2024/2025 Acceptance .
Conference _— h5-index (2024)
ate

CVPR (IEEE/CVF Conference
23.6% (2024)[11[2]1[31[4].

on Computer Vision and 450
N 22.1% (2025)[5]
Pattern Recognition)

ICCV (IEEE/CVF International
Conference on Computer 26.72% (2023)[6] 256

Vision)

ECCV (European Conference
o 27.9% (2024)[7][8]1[9] 262
on Computer Vision)

BMVC (British Machine Vision

25.88% (2024)[10][11][12] 57
Conference)

WACYV (IEEE/CVF Winter
Conference on Applications of 37.8% (2025)[13] 131

Computer Vision)

Methodological Approach

The data presented in this guide was compiled through a systematic review of publicly

available information from official conference websites, reputable academic metric aggregators

like Google Scholar, and reports from recognized Al and computer vision news outlets. The
acceptance rates reflect the most recent conference iterations for which data is available. The
h5-index is based on Google Scholar's 2024 metrics for the Computer Vision & Pattern
Recognition subcategory. This approach ensures a standardized and objective comparison
across the selected conferences.

Conference Tier Structure

The computer vision community generally categorizes these conferences into tiers based on
their prestige, impact, and selectivity. The following diagram illustrates this widely accepted
hierarchy.
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Figure 1: Hierarchy of prominent computer vision conferences.

As depicted, CVPR, ICCV, and ECCV are universally regarded as the premier, top-tier
conferences in the field.[2] BMVC is firmly positioned as a highly respected second-tier
conference.[14][15] WACYV is also considered a top-tier event, with a specific focus on applied
computer vision research.[2]

A Typical Paper Submission Workflow

The decision of where to submit a research paper is often strategic, involving considerations of
the work's novelty, the breadth of its contribution, and the desired audience. The diagram below
outlines a common submission workflow for a computer vision research paper.
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Figure 2: A typical submission workflow for a computer vision paper.
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This workflow illustrates that researchers often aim for the most prestigious conferences first. If
a paper is not accepted, the feedback from the peer-review process is used to improve the
manuscript before resubmitting to another top-tier or a second-tier conference. This iterative
process is a standard part of academic publishing in the field.

Concluding Remarks

While CVPR, ICCV, and ECCYV are considered the pinnacle of computer vision conferences
due to their high impact and low acceptance rates, BMVC stands as a vital and prestigious
venue. It offers a strong platform for disseminating high-quality research and is a significant
achievement for any researcher. Notably, BMVC has a special track for "Brave new ideas" that
encourages novel approaches over incremental gains on existing benchmarks.[16] The choice
of conference should be aligned with the specific nature of the research, its perceived
contribution to the field, and the strategic goals of the research team.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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